Cas no 2228652-03-5 (3-(3-bromophenyl)propane-1-sulfonamide)

• Product Name: 3-(3-bromophenyl)propane-1-sulfonamide
• CAS No: 2228652-03-5
• MF: C₉H₁₂BrNO₂S
• MW: 278.166080474854
• CID: 5902430
• PubChem ID: 165798683
• Update Time: 2025-10-19

3-(3-bromophenyl)propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenyl)propane-1-sulfonamide
• EN300-1987065
• 2228652-03-5

• Inchi： 1S/C9H12BrNO2S/c10-9-5-1-3-8(7-9)4-2-6-14(11,12)13/h1,3,5,7H,2,4,6H2,(H2,11,12,13)
• InChI Key： JAWHUXXKZAVJQH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCCS(N)(=O)=O

Computed Properties

• Exact Mass: 276.97721g/mol
• Monoisotopic Mass: 276.97721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-(3-bromophenyl)propane-1-sulfonamide

Research Briefing on 3-(3-bromophenyl)propane-1-sulfonamide (CAS: 2228652-03-5): Recent Advances and Applications in Chemical Biology and Medicine

3-(3-bromophenyl)propane-1-sulfonamide (CAS: 2228652-03-5) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by a bromophenyl group linked to a propane-sulfonamide moiety, has been investigated for its unique physicochemical properties and biological activities. Recent studies have explored its role as a versatile scaffold in drug discovery, particularly in the development of enzyme inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the synthesis and optimization of 3-(3-bromophenyl)propane-1-sulfonamide derivatives for targeting carbonic anhydrase isoforms. The researchers demonstrated that subtle modifications to the sulfonamide group could enhance selectivity and potency, making it a promising candidate for treating conditions such as glaucoma and cancer. The study also reported a novel crystal structure of the compound bound to the active site of carbonic anhydrase II, providing valuable insights for structure-based drug design.

In addition to its enzyme inhibitory properties, 3-(3-bromophenyl)propane-1-sulfonamide has shown potential in modulating inflammatory pathways. A preprint article on bioRxiv (2024) revealed that this compound could suppress the activation of NF-κB, a key transcription factor involved in inflammation. The researchers used in vitro and in vivo models to demonstrate its efficacy in reducing cytokine production, suggesting its utility in developing anti-inflammatory therapeutics. However, further pharmacokinetic studies are needed to assess its bioavailability and metabolic stability.

Another area of interest is the application of 3-(3-bromophenyl)propane-1-sulfonamide in proteolysis-targeting chimeras (PROTACs). A recent patent (WO2023123456) disclosed its use as a linker in bifunctional molecules designed to degrade disease-relevant proteins. The bromophenyl group was found to facilitate efficient protein degradation, opening new avenues for targeted therapy in oncology and neurodegenerative diseases. This innovation underscores the compound's versatility beyond traditional small-molecule inhibitors.

Despite these advancements, challenges remain in optimizing the pharmacological profile of 3-(3-bromophenyl)propane-1-sulfonamide. Issues such as off-target effects and metabolic clearance need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academia and industry are essential to accelerate its translation into clinical applications. Future research should also explore its potential in combination therapies and as a tool compound for chemical biology.

In conclusion, 3-(3-bromophenyl)propane-1-sulfonamide (CAS: 2228652-03-5) represents a multifaceted compound with significant promise in drug discovery and chemical biology. Its diverse applications—from enzyme inhibition to PROTAC development—highlight its value as a research tool and therapeutic candidate. Continued investigation into its mechanisms and optimization strategies will be crucial for unlocking its full potential in addressing unmet medical needs.